![molecular formula C23H17ClFN3O2S B3037443 2-(4-Chlorophenyl)-3-({[(4-fluorobenzoyl)oxy]imino}methyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole CAS No. 478041-89-3](/img/structure/B3037443.png)
2-(4-Chlorophenyl)-3-({[(4-fluorobenzoyl)oxy]imino}methyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole
Overview
Description
2-(4-Chlorophenyl)-3-({[(4-fluorobenzoyl)oxy]imino}methyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole is a useful research compound. Its molecular formula is C23H17ClFN3O2S and its molecular weight is 453.9 g/mol. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Structural Studies
Research on compounds related to 2-(4-Chlorophenyl)-3-({[(4-fluorobenzoyl)oxy]imino}methyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazole primarily focuses on synthesis and structural analysis. For instance, a study by Ogura and Itoh (1970) explored the condensation reaction of 2-aminobenzothiazole and bromoacetone to create various molecular compounds, one of which is similar in structure to the compound (H. Ogura & T. Itoh, 1970). Another study by Banu et al. (2014) focused on the synthesis and crystal structure analysis of similar compounds, demonstrating the importance of understanding the molecular configuration for potential applications (A. Banu et al., 2014).
Pharmacological Applications
In pharmacology, derivatives of the compound have been studied for their potential medicinal properties. For example, research by Tasaka et al. (1997) examined 3-substituted-2-phenylimidazo[2,1-b]benzothiazole derivatives, which are structurally related, for their ability to overcome multidrug resistance in tumor cells (S. Tasaka et al., 1997). Similarly, a study by Waghmare et al. (2013) synthesized and evaluated in-vitro anticancer activity of derivatives for potential application in cancer treatment (G. S. Waghmare et al., 2013).
Agricultural Applications
In the agricultural sector, derivatives have been explored for their utility. Campos et al. (2015) investigated solid lipid nanoparticles and polymeric nanocapsules for the sustained release of agricultural fungicides, highlighting the compound's potential in plant protection and pest control (E. Campos et al., 2015).
Photovoltaic and Electronic Applications
The compound's derivatives have also been studied for their photovoltaic and electronic properties. Mary et al. (2020) synthesized bioactive benzothiazolinone acetamide analogs, exploring their potential in dye-sensitized solar cells and their non-linear optical activity, indicating a potential application in electronic devices (Y. Mary et al., 2020).
Properties
IUPAC Name |
[(E)-[2-(4-chlorophenyl)-5,6,7,8-tetrahydroimidazo[2,1-b][1,3]benzothiazol-1-yl]methylideneamino] 4-fluorobenzoate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H17ClFN3O2S/c24-16-9-5-14(6-10-16)21-19(13-26-30-22(29)15-7-11-17(25)12-8-15)28-18-3-1-2-4-20(18)31-23(28)27-21/h5-13H,1-4H2/b26-13+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PWFADEHWXCRWTR-LGJNPRDNSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC2=C(C1)N3C(=C(N=C3S2)C4=CC=C(C=C4)Cl)C=NOC(=O)C5=CC=C(C=C5)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CCC2=C(C1)N3C(=C(N=C3S2)C4=CC=C(C=C4)Cl)/C=N/OC(=O)C5=CC=C(C=C5)F | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H17ClFN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
453.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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